Cas no 656226-64-1 (2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]-)
656226-64-1 structure
Product Name:2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]-
CAS No:656226-64-1
MF:C15H12N2O2S
MW:284.332982063293
CID:1689768
PubChem ID:58657057
Update Time:2025-04-21
2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]-
- 5-[1-(Phenylmethyl)-1H-pyrazol-3-yl]-2-thiophenecarboxylic acid
- 656226-64-1
- DTXSID501174043
- SCHEMBL5903879
-
- Inchi: 1S/C15H12N2O2S/c18-15(19)14-7-6-13(20-14)12-8-9-17(16-12)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,19)
- InChI Key: YYASBIZZXXKYSM-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC=C1C1C=CN(CC2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 284.06206
- Monoisotopic Mass: 284.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 83.4Ų
Experimental Properties
- PSA: 55.12
2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
656226-64-1 (2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk